Cas no 1806948-44-6 (4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride
• CAS No: 1806948-44-6
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891337
• Update Time: 2025-10-30

4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-5-3(6(9)10)2-4(11)12-7(5)16(8,13)14/h2,6H,1H3
• InChI Key： RTMAFEGQWLDTFX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride

4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1806948-44-6)

4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1806948-44-6) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of a difluoromethyl group, an iodo substituent, a methoxy group, and a sulfonyl chloride moiety, making it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This is particularly important in the design of drugs that need to withstand first-pass metabolism and achieve sustained therapeutic effects. The presence of the iodo substituent provides a handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling, which can introduce a wide range of aryl or vinyl groups. The methoxy group, on the other hand, can influence the lipophilicity and electronic properties of the molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles.

The sulfonyl chloride functionality is a highly reactive electrophilic group that can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This makes it an excellent reagent for the synthesis of sulfonamides, sulfonate esters, and thiosulfonates, which are important classes of compounds in medicinal chemistry. Sulfonamides, for example, are widely used as antibiotics and antidiabetic agents due to their ability to inhibit bacterial dihydropteroate synthase and carbonic anhydrase enzymes.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride in the development of new therapeutic agents. For instance, a research team at the University of California, San Francisco (UCSF) has reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of the bromodomain and extra-terminal (BET) family proteins. These inhibitors have shown promising results in preclinical studies for the treatment of various cancers, including leukemia and solid tumors.

In another study published in the Journal of Medicinal Chemistry, scientists from Merck & Co. utilized 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride to develop novel inhibitors of Janus kinases (JAKs). JAK inhibitors are currently being investigated for their potential in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. The unique combination of functional groups in this compound allowed for the fine-tuning of potency and selectivity, leading to improved therapeutic outcomes.

The versatility of 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride extends beyond medicinal chemistry into other areas such as materials science and catalysis. Researchers at MIT have explored its use as a precursor for the synthesis of advanced materials with tunable electronic properties. The ability to introduce multiple functional groups through subsequent reactions makes it an attractive candidate for developing new materials with applications in electronics and energy storage.

In conclusion, 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1806948-44-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups provides researchers with a powerful tool for designing novel molecules with enhanced properties and improved biological activity. As ongoing research continues to uncover new applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.